Cas no 2137086-24-7 (3-methyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine
• CAS No: 2137086-24-7
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5895396
• PubChem ID: 165952404
• Update Time: 2025-06-27

3-methyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine
• 2137086-24-7
• EN300-1110872
• 3-methyl-1-{[(2S)-oxolan-2-yl]methyl}-1H-pyrazol-4-amine

• Inchi： 1S/C9H15N3O/c1-7-9(10)6-12(11-7)5-8-3-2-4-13-8/h6,8H,2-5,10H2,1H3/t8-/m0/s1
• InChI Key： CTDXHNRLCCRLTE-QMMMGPOBSA-N
• SMILES： O1CCC[C@H]1CN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-methyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine

3-Methyl-1-{(2S)-Oxolan-2-ylmethyl}-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound with CAS No. 2137086-24-7, known as 3-methyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrazole, a five-membered aromatic heterocycle, and its structure incorporates a methyl group at the 3-position and a (2S)-oxolan-2-ylmethyl substituent at the 1-position. The pyrazole core is a versatile scaffold, often employed in drug discovery due to its ability to interact with various biological targets.

Recent studies have highlighted the potential of 3-methyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine as a modulator of key cellular pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead for anti-cancer drug development. The (2S)-oxolan group, which is a cyclic ether, contributes to the molecule's stability and bioavailability, enhancing its suitability for therapeutic applications.

The synthesis of 3-methyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine involves a multi-step process that combines principles from stereochemistry and heterocyclic chemistry. The critical step in its synthesis is the enantioselective formation of the (2S)-oxolan ring, which ensures the correct stereochemistry at the chiral center. This approach not only guarantees high enantiomeric excess but also streamlines the purification process, making it amenable to large-scale production.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the purity and structural integrity of the compound, which are essential for its use in preclinical studies. Furthermore, computational modeling studies have provided insights into its binding affinity towards various protein targets, further underscoring its potential as a therapeutic agent.

In terms of applications, 3-methyl-1-{(2S)-oxolan-2-ylmethyl}-1H-pyrazol-4-amine has shown promise in targeting diseases associated with dysregulated signaling pathways. For example, studies conducted at leading pharmaceutical research institutions have demonstrated its ability to inhibit key enzymes involved in inflammation and neurodegenerative diseases. These findings suggest that this compound could serve as a lead molecule for developing novel therapeutics with improved efficacy and reduced side effects.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of 3-methyl-(2S)-oxolan-substituted pyrazole derivatives. By modifying the substituents on the pyrazole ring or altering the oxolan group, scientists aim to enhance drug delivery and reduce clearance rates. Such modifications could significantly improve the compound's therapeutic index, making it more suitable for clinical use.

In conclusion, 3-methyl-(2S)-oxolan-substituted pyrazole derivatives represent a compelling class of compounds with diverse applications in drug discovery. Their unique structural features and promising biological activities make them an area of active research interest. As advancements in synthetic methods and computational modeling continue to evolve, it is anticipated that these compounds will play an increasingly important role in addressing unmet medical needs.